4-Aminobutanal
4-Aminobutanal
4-aminobutanal is an omega-aminoaldehyde that is butanal in which one of the hydrogens of the terminal methyl group has been replaced by an amino group. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is an omega-aminoaldehyde and an aminobutanal. It is a conjugate base of a 4-ammoniobutanal.
4-Aminobutanal belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. 4-Aminobutanal is soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Aminobutanal has been found in human liver tissue. Within the cell, 4-aminobutanal is primarily located in the cytoplasm. 4-Aminobutanal exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 4-aminobutanal can be found in a number of food items such as jicama, ceylon cinnamon, scarlet bean, and cloves. This makes 4-aminobutanal a potential biomarker for the consumption of these food products.
4-Aminobutanal belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. 4-Aminobutanal is soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Aminobutanal has been found in human liver tissue. Within the cell, 4-aminobutanal is primarily located in the cytoplasm. 4-Aminobutanal exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 4-aminobutanal can be found in a number of food items such as jicama, ceylon cinnamon, scarlet bean, and cloves. This makes 4-aminobutanal a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
4390-05-0
VCID:
VC0194337
InChI:
InChI=1S/C4H9NO/c5-3-1-2-4-6/h4H,1-3,5H2
SMILES:
Molecular Formula:
C5H10O
Molecular Weight:
87.12 g/mol
4-Aminobutanal
CAS No.: 4390-05-0
Impurities
VCID: VC0194337
Molecular Formula: C5H10O
Molecular Weight: 87.12 g/mol
Purity: > 95%
| CAS No. | 4390-05-0 |
|---|---|
| Product Name | 4-Aminobutanal |
| Molecular Formula | C5H10O |
| Molecular Weight | 87.12 g/mol |
| IUPAC Name | 4-aminobutanal |
| Standard InChI | InChI=1S/C4H9NO/c5-3-1-2-4-6/h4H,1-3,5H2 |
| Standard InChIKey | DZQLQEYLEYWJIB-UHFFFAOYSA-N |
| Canonical SMILES | C(CC=O)CN |
| Appearance | Liquid |
| Physical Description | Solid |
| Description | 4-aminobutanal is an omega-aminoaldehyde that is butanal in which one of the hydrogens of the terminal methyl group has been replaced by an amino group. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is an omega-aminoaldehyde and an aminobutanal. It is a conjugate base of a 4-ammoniobutanal. 4-Aminobutanal belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. 4-Aminobutanal is soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Aminobutanal has been found in human liver tissue. Within the cell, 4-aminobutanal is primarily located in the cytoplasm. 4-Aminobutanal exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 4-aminobutanal can be found in a number of food items such as jicama, ceylon cinnamon, scarlet bean, and cloves. This makes 4-aminobutanal a potential biomarker for the consumption of these food products. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-aminobutyraldehyde gamma-aminobutyraldehyde |
| PubChem Compound | 118 |
| Last Modified | Nov 11 2021 |
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